Cas no 1038356-01-2 ((2-Fluoro-5-methylphenyl)thiourea)

• Product Name: (2-Fluoro-5-methylphenyl)thiourea
• CAS No: 1038356-01-2
• MF: C₈H₉FN₂S
• MW: 184.233863592148
• CID: 4569017
• Update Time: 2025-06-15

(2-Fluoro-5-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-methylphenyl)thiourea
• 1-(2-Fluoro-5-methylphenyl)thiourea
• 2-Fluoro-5-methylphenylthiourea
• A920564
• (2-Fluoro-5-methylphenyl)thiourea

• Inchi： 1S/C8H9FN2S/c1-5-2-3-6(9)7(4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： RRGPZBVVSCBSCQ-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=C(C=CC(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1

Additional information on (2-Fluoro-5-methylphenyl)thiourea

Comprehensive Analysis of (2-Fluoro-5-methylphenyl)thiourea (CAS No. 1038356-01-2): Properties, Applications, and Research Insights

(2-Fluoro-5-methylphenyl)thiourea (CAS No. 1038356-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluorine and thiourea moieties in its molecular framework makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The compound’s chemical stability and solubility profile have been extensively studied to optimize its applications. With a molecular formula of C₈H₉FN₂S, it exhibits moderate polarity, making it suitable for reactions in both aqueous and organic solvents. Recent synthetic chemistry advancements highlight its role in constructing heterocyclic scaffolds, which are pivotal in developing antimicrobial agents and kinase inhibitors.

In the context of green chemistry, (2-Fluoro-5-methylphenyl)thiourea has been evaluated for its eco-friendly synthesis routes. A 2023 study demonstrated its preparation using catalytic methods that reduce hazardous byproducts, aligning with the global push for sustainable manufacturing. This aligns with trending searches like "green synthesis of fluorinated compounds" and "thiourea derivatives in medicinal chemistry", reflecting industry priorities.

From a commercial perspective, the demand for CAS No. 1038356-01-2 is rising, driven by its utility in high-throughput screening libraries. Pharmaceutical companies leverage its structure-activity relationship (SAR) data to accelerate lead optimization. Notably, its fluorine atom enhances binding affinity to biological targets, a feature frequently queried in AI-driven drug design platforms.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Purity thresholds (>98%) are critical for research reproducibility, a topic often searched alongside "CAS 1038356-01-2 specifications". Storage recommendations typically emphasize protection from light and moisture to maintain stability.

Emerging applications include its use in material science, where its thiourea group facilitates the development of supramolecular polymers. Such innovations resonate with queries like "thiourea-based smart materials", highlighting interdisciplinary interest. Future research may explore its electrochemical properties for energy storage solutions.

In summary, (2-Fluoro-5-methylphenyl)thiourea (CAS No. 1038356-01-2) exemplifies the convergence of medicinal chemistry and sustainable technology. Its versatility ensures continued relevance in addressing challenges like antibiotic resistance and precision medicine, making it a compound of enduring scientific and industrial value.